Cas no 4316-23-8 (4-Methylphthalic acid)

4-Methylphthalic acid Properties

Names and Identifiers

• 4-Methylphthalic acid
• 4-Methylphthalic acidneat
• Phthalicacid, 4-methyl- (6CI,7CI,8CI)
• 4-Methyl-1,2-benzenedicarboxylic acid
• NSC 83573
• 1,2-Benzenedicarboxylic acid, 4-methyl-
• Phthalic acid, 4-methyl-
• 4-METHYL PHTHALIC ACID
• 4-Methyl-phthalic acid
• CWJJAFQCTXFSTA-UHFFFAOYSA-N
• 4-methylbenzene-1,2-dicarboxylic acid
• 4-Methyl-o-phthalate
• 4-MethylphthalicAcid
• Phthalic acid, 4-methyl- (8CI)
• NSC83573
• AK
• SY052171
• AS-57540
• M0560
• EINECS 224-333-8
• RDR8D8Q6WG
• BP-12485
• MFCD00041946
• CS-0182955
• DTXSID4063406
• SCHEMBL467550
• NS00031313
• A826186
• AKOS015894345
• FT-0635223
• 4-METHYLPHTHALIC ACID
• KAY
• NSC-83573
• UNII-RDR8D8Q6WG
• H11299
• 4-Methylphthalic acid, 99%
• CHEMBL571530
• InChI=1/C9H8O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13
• 4316-23-8
• DB-051047
• DB-358456
• +Expand

• MDL： MFCD00041946
• InChIKey： CWJJAFQCTXFSTA-UHFFFAOYSA-N
• Inchi： 1S/C9H8O4/c1-5-2-3-6(8(10)11)7(4-5)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• SMILES： O([H])C(C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C(=O)O[H])=O

Computed Properties

• Exact Mass: 180.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.042
• Heavy Atom Count: 13
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.39140
• PSA: 74.60000
• Refractive Index: 1.4209 (estimate)
• Boiling Point: 232.96°C (rough estimate)
• Melting Point: 146-149 ºC
• Flash Point: 204.4 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.1987 (rough estimate)

4-Methylphthalic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： R36/37/38

4-Methylphthalic acid Customs Data

• HS CODE：2917399090
• Customs Data：

  China Customs Code:

  2917399090

  Overview:

  2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters